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Compound of Interest

Compound Name: AZ084

Cat. No.: B10818709 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, selective small molecules like AZ084 are critical for ensuring laboratory

safety and environmental protection. As a specific Safety Data Sheet (SDS) for AZ084 is not

publicly available, the precautionary principle must be applied. This guide provides essential

safety and logistical information, including operational and disposal plans for AZ084, treating it

as a potent research compound with unknown comprehensive hazard data.

Immediate Safety and Handling Precautions
Before handling AZ084, a thorough risk assessment should be conducted for all planned

experiments. All personnel must be trained on the potential hazards associated with potent

chemical compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk.
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PPE Category Specification Rationale

Hand Protection

Double gloving with nitrile

gloves is recommended. For

handling solutions with

dimethyl sulfoxide (DMSO),

butyl gloves or thicker nitrile

gloves should be considered

for extended contact, as

DMSO can increase skin

penetration.[1]

Provides a primary barrier

against skin contact and allows

for the safe removal of the

outer glove in case of

contamination.

Body Protection

A disposable gown or a

dedicated lab coat, preferably

with tight-fitting cuffs.

Protects personal clothing from

contamination with powder or

splashes of solutions.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects the eyes from

airborne particles and liquid

splashes.

Respiratory Protection

For handling the solid (powder)

form of AZ084, a NIOSH-

approved respirator (e.g., N95)

should be used within a

certified chemical fume hood

or other containment device.

Minimizes the risk of inhaling

the potent compound.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety and experimental integrity.

Compound Receipt and Storage: Upon receipt, inspect the container for any damage. AZ084
should be stored in a cool, dry, and well-ventilated location, away from incompatible

materials.[2]

Preparation of Solutions: All manipulations of solid AZ084 must be performed in a chemical

fume hood to prevent inhalation. When dissolving, slowly add the solvent to the solid to avoid

splashing.
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Experimental Use: Clearly label all containers with the compound name, concentration,

solvent, and date.

Waste Segregation: At the point of generation, segregate waste streams to prevent

accidental reactions and to facilitate proper disposal.

Proper Disposal Procedures for AZ084
All materials contaminated with AZ084 must be treated as hazardous waste.[3][4] Disposal

should be managed through your institution's Environmental Health and Safety (EHS)

department in accordance with local, state, and federal regulations.[3][5]

Waste Segregation and Collection
Solid Waste:

Includes: Unused or expired solid AZ084, contaminated consumables (e.g., weighing

paper, pipette tips), and contaminated PPE (e.g., disposable gowns, outer gloves).[4]

Procedure: Collect in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[3]

Liquid Waste:

Includes: Stock solutions of AZ084 (commonly in DMSO), contaminated media, and

buffers.[4]

Procedure: Collect in a designated, shatter-resistant, and leak-proof container that is

chemically compatible with the solvents used. Segregate halogenated and non-

halogenated solvent waste. The container must be kept closed except when adding waste.

[3][4]

Sharps Waste:

Includes: Needles, syringes, and contaminated glass or plasticware.

Procedure: Dispose of all contaminated sharps immediately into a designated, puncture-

resistant sharps container.[4]
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Final Disposal
All generated hazardous waste must be disposed of through your institution's EHS program.[4]

High-temperature incineration by a licensed hazardous waste management company is the

preferred disposal method for potent pharmaceutical compounds.[4] Never dispose of AZ084
waste down the drain or in regular trash.[4]

Quantitative Data for AZ084
The following table summarizes key quantitative data for AZ084, a potent and selective

allosteric antagonist of CCR8.[2]

Parameter Value Cell/System

Ki 0.9 nM CCR8

IC₅₀ 1.3 nM AML cells

IC₅₀ 4.6 nM Dendritic Cells (DC)

IC₅₀ 5.7 nM T cells

Experimental Protocols
In Vitro Chemotaxis Assay
This protocol assesses the ability of AZ084 to inhibit the migration of CCR8-expressing cells

towards the chemokine CCL1.

Cell Preparation: Use a T-cell line or primary T-cells known to express CCR8. Starve the

cells in a serum-free medium for 2-4 hours.

Antagonist Preparation: Prepare serial dilutions of AZ084 in the assay medium. Include a

vehicle control (e.g., DMSO at the final concentration used in the dilutions).

Assay Setup:

Add assay medium containing CCL1 to the lower chamber of a transwell plate.
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Pre-incubate the starved cells with the various concentrations of AZ084 or vehicle control

for 30 minutes at 37°C.

Add the cell/antagonist mixture to the upper chamber of the transwell insert.

Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator.

Quantification: Collect the cells that have migrated to the lower chamber and count them

using a cell counter or flow cytometer. Calculate the percentage of migration inhibition

relative to the vehicle control.

In Vivo Tumor Growth Inhibition Study
This protocol outlines a general procedure to evaluate the anti-tumor efficacy of AZ084 in a

mouse model.

Tumor Implantation: Subcutaneously inject tumor cells (e.g., MC38 colon adenocarcinoma)

into the flank of syngeneic mice. Allow the tumors to establish to a palpable size.

Treatment: Randomize mice into treatment groups (e.g., vehicle control, AZ084). Administer

AZ084 via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and

schedule.[2]

Monitoring: Measure tumor volume with calipers regularly (e.g., 2-3 times per week). Monitor

the body weight and overall health of the animals.

Endpoint Analysis: At the end of the study, euthanize the mice and harvest tumors and

relevant tissues (e.g., spleen, lymph nodes) for further analysis, such as flow cytometry to

assess immune cell populations.

Visualizations
CCR8 Signaling Pathway and AZ084 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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